2,5-dibromo-N-(4-methylphenyl)benzamide

• Molecular Formula: C14H11Br2NO
• Molecular Weight: 369.05 g/mol
• IUPAC Name: 2,5-dibromo-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H11Br2NO/c1-9-2-5-11(6-3-9)17-14(18)12-8-10(15)4-7-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: FZKMXDNCVXDAKX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Br

Description

2,5-Dibromo-N-(4-methylphenyl)benzamide is a brominated benzamide derivative characterized by a benzamide backbone substituted with bromine atoms at the 2- and 5-positions of the benzene ring and a 4-methylphenyl group attached to the amide nitrogen. The bromine substituents enhance electrophilicity and may facilitate halogen bonding interactions, while the 4-methylphenyl group contributes steric bulk and lipophilicity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound	Molecular Formula	Substituents	Key Properties/Applications	References
2,5-Dibromo-N-(4-methylphenyl)benzamide	C₁₄H₁₁Br₂NO	2,5-Br₂; N-(4-methylphenyl)	Likely high lipophilicity; potential use in halogen-bonded materials or as a bioactive scaffold.	—
3,5-Dibromo-N-(4-hydroxyphenyl)benzamide	C₁₃H₉Br₂NO₂	3,5-Br₂; N-(4-hydroxyphenyl)	Synthesized via DCC/DMAP coupling; precursor for dendritic polymer monomers .
4-Bromo-N-(3,5-dimethoxyphenyl)benzamide (C8)	C₁₅H₁₃BrNO₃	4-Br; N-(3,5-dimethoxyphenyl)	Exhibits sulfonamido functionalization; evaluated for biological activity (e.g., antimicrobial) .
N-(2,4-Dichlorophenyl)-4-(ethoxymethoxy)benzamide	C₁₆H₁₅Cl₂NO₃	N-(2,4-Cl₂); 4-ethoxymethoxy	Registered as etobenzanid, a herbicide .

Key Observations:

Substituent Positioning: Bromine at the 2,5-positions (target compound) vs. 3,5-positions ( analog) alters electronic distribution and steric effects. The 2,5-arrangement may reduce symmetry compared to 3,5-substitution, impacting crystallinity and solubility.

Synthetic Routes :

• Amide bond formation via DCC/DMAP catalysis is a standard method for benzamide synthesis, as demonstrated for 3,5-dibromo-N-(4-hydroxyphenyl)benzamide . Similar approaches likely apply to the target compound.

Biological and Agrochemical Relevance :

• Brominated benzamides are frequently explored as antimicrobial or herbicidal agents. For example, etobenzanid (a dichlorophenyl benzamide) is a commercial herbicide , while sulfonamido-benzamide derivatives (e.g., C8) show promise in drug discovery .

Structural and Computational Analysis

These programs are critical for analyzing halogen bonding and conformational preferences in related compounds.